Cas no 2229651-02-7 (5-(furan-2-yl)-2,4-dimethylpent-4-en-2-yl(methyl)amine)

5-(Furan-2-yl)-2,4-dimethylpent-4-en-2-yl(methyl)amine is a structurally unique amine derivative featuring a furan ring and an unsaturated hydrocarbon chain. This compound exhibits potential utility in organic synthesis and pharmaceutical research due to its hybrid structure combining aromatic and aliphatic functionalities. The presence of the furan moiety offers electron-rich characteristics, while the dimethylpentenyl group provides steric flexibility. The tertiary amine functionality enhances reactivity in nucleophilic reactions and metal coordination. Its distinct molecular architecture suggests possible applications as a building block for complex heterocyclic systems or as a ligand in catalytic processes. The compound's stability under standard conditions and moderate polarity make it suitable for various synthetic transformations. Further investigation may reveal specialized uses in medicinal chemistry or materials science.
5-(furan-2-yl)-2,4-dimethylpent-4-en-2-yl(methyl)amine structure
2229651-02-7 structure
Product Name:5-(furan-2-yl)-2,4-dimethylpent-4-en-2-yl(methyl)amine
CAS No:2229651-02-7
MF:C12H19NO
MW:193.285363435745
CID:6208259
PubChem ID:165977219
Update Time:2025-07-02

5-(furan-2-yl)-2,4-dimethylpent-4-en-2-yl(methyl)amine Chemical and Physical Properties

Names and Identifiers

    • 5-(furan-2-yl)-2,4-dimethylpent-4-en-2-yl(methyl)amine
    • 2229651-02-7
    • EN300-1801484
    • [5-(furan-2-yl)-2,4-dimethylpent-4-en-2-yl](methyl)amine
    • Inchi: 1S/C12H19NO/c1-10(9-12(2,3)13-4)8-11-6-5-7-14-11/h5-8,13H,9H2,1-4H3/b10-8+
    • InChI Key: CMKSZBTVOYTRKE-CSKARUKUSA-N
    • SMILES: O1C=CC=C1/C=C(\C)/CC(C)(C)NC

Computed Properties

  • Exact Mass: 193.146664230g/mol
  • Monoisotopic Mass: 193.146664230g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 25.2Ų

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5-(furan-2-yl)-2,4-dimethylpent-4-en-2-yl(methyl)amine Related Literature

Additional information on 5-(furan-2-yl)-2,4-dimethylpent-4-en-2-yl(methyl)amine

Comprehensive Overview of 5-(furan-2-yl)-2,4-dimethylpent-4-en-2-yl(methyl)amine (CAS No. 2229651-02-7)

The compound 5-(furan-2-yl)-2,4-dimethylpent-4-en-2-yl(methyl)amine (CAS No. 2229651-02-7) is a structurally unique organic molecule that has garnered significant interest in pharmaceutical and agrochemical research. Its distinctive furan and amine functional groups make it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly intrigued by its potential applications in drug discovery, given the rising demand for novel small-molecule therapeutics targeting neurological and metabolic disorders.

In recent years, the scientific community has focused on heterocyclic compounds like 5-(furan-2-yl)-2,4-dimethylpent-4-en-2-yl(methyl)amine due to their pharmacological properties. The furan ring in its structure is known to enhance binding affinity to biological targets, while the methylamine moiety contributes to improved solubility and bioavailability. These attributes align with current trends in precision medicine and structure-activity relationship (SAR) studies, which dominate academic and industrial research.

From a synthetic chemistry perspective, CAS No. 2229651-02-7 serves as a valuable building block for multi-step organic synthesis. Its unsaturated pentene chain allows for further functionalization, making it adaptable to click chemistry and catalyzed cross-coupling reactions. This flexibility addresses the growing need for modular compounds in high-throughput screening (HTS) platforms, a hot topic in AI-driven drug development.

Environmental and green chemistry considerations also play a role in the compound’s relevance. With increasing scrutiny on sustainable synthesis methods, researchers are exploring eco-friendly routes to produce 5-(furan-2-yl)-2,4-dimethylpent-4-en-2-yl(methyl)amine using biocatalysts or microwave-assisted reactions. Such approaches resonate with global initiatives like the UN Sustainable Development Goals (SDGs), particularly in reducing hazardous waste.

Analytical characterization of this compound typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity testing. These methods ensure compliance with stringent quality control (QC) standards demanded by regulatory bodies like the FDA and EMA. The compound’s stability under various pH and temperature conditions is another area of investigation, especially for formulation scientists working on extended-release drug delivery systems.

Market-wise, the demand for CAS No. 2229651-02-7 correlates with the expansion of the contract research organization (CRO) sector. Pharmaceutical companies increasingly outsource synthetic chemistry projects to leverage specialized expertise, creating opportunities for suppliers of niche intermediates. Searches for "furan-based amine suppliers" and "custom synthesis of CAS 2229651-02-7" have surged in patent databases and chemical marketplaces, reflecting its commercial viability.

In conclusion, 5-(furan-2-yl)-2,4-dimethylpent-4-en-2-yl(methyl)amine exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications—from medicinal chemistry to material science—position it as a compound of enduring significance. As research continues to uncover new utilities, this molecule is poised to remain a focal point in both academic and industrial laboratories worldwide.

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